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Compound of Interest

Compound Name: 2-Methylpiperazine-d7

Cat. No.: B12399096 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Methylpiperazine-d7

This guide provides comprehensive safety and handling information for 2-Methylpiperazine-
d7, targeted at researchers, scientists, and professionals in drug development. The information

is compiled from various safety data sheets and chemical suppliers. It is important to note that

while this document pertains to the deuterated form, much of the safety data is extrapolated

from its non-deuterated analogue, 2-Methylpiperazine, a common practice for isotopically

labeled compounds.

Chemical Identification and Properties
2-Methylpiperazine-d7 is a deuterated version of 2-Methylpiperazine. The non-deuterated

form is a white to yellow crystalline solid.[1][2] It is hygroscopic, meaning it absorbs moisture

from the air.[3][4]

Table 1: Physical and Chemical Properties of 2-Methylpiperazine (Non-deuterated)
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Property Value Source

Molecular Formula C5H12N2 [3][5]

Molecular Weight 100.16 g/mol [1][5]

Appearance
White to yellow solid/crystalline

powder
[1][2]

Melting Point 61 - 63 °C (142 - 145 °F) [1][6]

Boiling Point 155 °C (311 °F) [1][6]

Flash Point 65 °C (149 °F) - closed cup [1][6]

Solubility Soluble in water [1][2]

| Stability | Stable under recommended storage conditions; hygroscopic |[1][3] |

Hazard Identification and Classification
2-Methylpiperazine is classified as a hazardous substance.[7] It is a flammable solid that can

cause severe skin burns and serious eye damage.[1][5]

Table 2: GHS Hazard Classification

Classification Category Hazard Statement

Flammable Solids Category 1 / 2
H228: Flammable solid[1]
[5][8]

Skin Corrosion/Irritation Category 1B / 2

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation[1][8][9]

Serious Eye Damage/Eye

Irritation
Category 1 / 2

H318/H319: Causes serious

eye damage / Causes serious

eye irritation[8][9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[8]
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| Acute Toxicity, Dermal | Category 4 | H312: Harmful in contact with skin[9] |

Signal Word: Danger[1][6][8]

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure safety when working with 2-
Methylpiperazine-d7.

Precautions for Safe Handling
Handle in a well-ventilated area or under an exhaust hood.[1][8]

Avoid contact with skin, eyes, and clothing.[1][4]

Do not breathe dust or vapors.[8][10]

Keep away from heat, sparks, open flames, and other ignition sources.[1][5][8]

Use non-sparking, explosion-proof tools and equipment.[5][8]

Ground and bond containers when transferring material.[5][8]

Wash hands thoroughly after handling.[4][8]

Do not eat, drink, or smoke in the work area.[7][10]

Conditions for Safe Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][10]

Keep away from heat and ignition sources.[1][5]

Store in a flammables area.[3][5]

Protect from moisture as the material is hygroscopic.[1][4]

Incompatible materials include strong oxidizing agents and strong acids.[1][5][7]
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Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Engineering Controls: Use in a well-ventilated area. Facilities should be equipped with an

eyewash station and a safety shower.[4][5] Use explosion-proof electrical and ventilating

equipment.[5]

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166

(EU) or NIOSH (US) standards.[5][8]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing to

prevent skin contact.[1][5][8]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face

respirator with appropriate cartridges (e.g., type ABEK (EN 14387) or N95 (US)) or a

supplied-air respirator.[1][6][8]
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Personal Protective Equipment (PPE) Selection Workflow

Task: Handling 2-Methylpiperazine-d7

Are engineering controls (fume hood) available and sufficient?

Select Appropriate PPE

No Yes, but direct handling required

Eye Protection:
Chemical safety goggles or face shield

Skin Protection:
Impervious gloves and lab coat

Is ventilation inadequate or are there aerosols/dust?

Proceed with work

Respiratory Protection:
Use NIOSH/EN approved respirator

Yes

Standard PPE sufficient

No

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

First Aid Measures
Immediate action is required in case of exposure.
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Table 3: First Aid Procedures

Exposure Route Procedure

Inhalation

Move the person to fresh air. If not
breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek
immediate medical attention.[4][5][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4][5][8]

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][5][8]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Call a physician immediately.[1][5][8] |

Firefighting and Accidental Release Measures
Firefighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][8]

Specific Hazards: Flammable solid.[8] Containers may explode when heated.[5] Hazardous

decomposition products include carbon oxides (CO, CO2) and nitrogen oxides (NOx).[1][5]

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[5][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[8] Avoid contact with the

substance and do not breathe dust.[8] Remove all sources of ignition.[5][8] Wear appropriate
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PPE.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1][8]

Containment and Cleanup: Use spark-proof tools and explosion-proof equipment.[7][8]

Sweep up or pick up the material without creating dust and place it in a suitable, closed

container for disposal.[1][5][8]
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Chemical Spill Response Workflow

Spill of 2-Methylpiperazine-d7 Occurs

Evacuate and secure area

Assess spill size and risk

Small Spill

Minor

Large Spill

Major

Wear appropriate PPE
(Gloves, Goggles, Respirator)

Alert Emergency Responders

Remove ignition sources

Contain spill with inert material
(e.g., sand, vermiculite)

Collect residue with non-sparking tools

Place in sealed container for disposal

Decontaminate area

Click to download full resolution via product page

Caption: General workflow for responding to an accidental chemical spill.
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Toxicological and Ecological Information
Toxicological Data
The toxicological properties of the deuterated form have not been fully investigated.[5] Data is

based on the non-deuterated analogue.

Acute Toxicity:

Oral (rat) LD50: 2030 mg/kg.[1][7]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[1][4]

Skin: Causes skin irritation and may cause severe burns.[1][8] Harmful if absorbed

through the skin.[1]

Eyes: Causes serious eye irritation and may cause severe damage or burns.[1][4][8]

Ingestion: May be harmful if swallowed and can cause gastrointestinal irritation.[1][4][7]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH,

or NTP.[1]

Note on Experimental Protocols: Detailed methodologies for the cited toxicological studies,

such as the LD50 test, are not available in the referenced safety data sheets. These studies

are typically conducted under standardized guidelines (e.g., OECD) by the manufacturer or a

third-party testing facility.

Ecological Information
Ecotoxicity: Do not empty into drains.[5]

LC50 (Pimephales promelas - fathead minnow): 1830 - 2740 mg/L, 96h flow-through.[5]

Persistence and Degradability: Being soluble in water, persistence is unlikely.[5]
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Mobility in Soil: Expected to be mobile in the environment due to its water solubility.[5]

Hazard Response Logic
The following diagram illustrates the logical flow from hazard identification to appropriate

response actions based on the information provided in the safety data sheets.

Hazard Identification and Response Logic

Hazard Identification

Flammable Solid (H228) Skin/Eye Corrosive (H314/H318) Irritant (H315/H319/H335)

Preventative Measures

leads to

Response Measures

requiresleads to requires leads to requires

Handling:
- Keep from ignition sources

- Use non-sparking tools
- Ground equipment

Handling:
- Wear appropriate PPE

- Avoid contact
- Use in ventilated area

Fire:
- Use appropriate extinguisher

- Wear SCBA

Exposure:
- Administer First Aid

- Seek medical attention

Spill:
- Contain and clean up

- Prevent entry to drains

Click to download full resolution via product page

Caption: Logical relationships between identified hazards and required actions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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